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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the boiling point and vapor

pressure of ethyl 3-ethoxypropionate (EEP), a widely utilized solvent in various industrial and

pharmaceutical applications. This document summarizes key quantitative data, details the

experimental protocols for their determination, and illustrates the fundamental relationships

between these physical properties.

Core Physicochemical Data
Ethyl 3-ethoxypropionate (CAS No: 763-69-9) is a colorless liquid with a characteristic ester-

like odor.[1][2] Its physicochemical properties, particularly its boiling point and vapor pressure,

are critical for its application in formulations, synthesis, and manufacturing processes where

solvent volatility and process conditions are paramount.

Quantitative Data Summary
The boiling point and vapor pressure of ethyl 3-ethoxypropionate have been determined by

multiple sources. The data is summarized in the tables below for ease of comparison.

Table 1: Boiling Point of Ethyl 3-Ethoxypropionate
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Boiling Point (°C) Boiling Point (°F)
Pressure
(hPa/mmHg)

Reference(s)

166 330.8 1013 hPa [3][4][5][6][7]

170 338 760 mmHg [1][2][8]

165-172 329-341.6 Not Specified

175 347 Not Specified [9]

169 336.2 Not Specified [10]

Table 2: Vapor Pressure of Ethyl 3-Ethoxypropionate

Vapor Pressure Temperature (°C) Temperature (°F) Reference(s)

0.9 mmHg Not Specified Not Specified [1][11]

2.0 hPa 25 77 [12][4][6]

2.3 hPa 20 68 [3]

1.802 mmHg 25 77 [13]

0.013 psi 20 68 [14]

Experimental Protocols
The determination of boiling point and vapor pressure for chemical substances like ethyl 3-
ethoxypropionate is governed by standardized experimental protocols to ensure accuracy and

reproducibility. The most commonly cited methods are those established by the Organisation

for Economic Co-operation and Development (OECD) and ASTM International.

Boiling Point Determination (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[15][16] OECD Guideline 103 describes several methods for

this determination.[1][3][17]

Methods:
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Ebulliometer Method: This technique involves measuring the boiling point of the liquid in an

ebulliometer, an apparatus designed for precise boiling point determination.

Dynamic Method: A liquid is heated, and the temperature at which it boils under a specific

external pressure is recorded. This method can also be adapted to determine vapor

pressure.[1]

Distillation Method: This method, often aligned with standards like ASTM D1078, involves

distilling the liquid and recording the temperature range over which it boils.[12][5][6][9][13]

Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the

temperature at which a continuous stream of bubbles emerges is observed.[1]

Photocell Detection and Thermal Analysis (DSC/DTA): These modern instrumental methods

can automatically detect the boiling point by monitoring physical changes in the substance

as it is heated.[1]

A general laboratory procedure for determining the boiling point using the capillary method is

as follows:

A small amount of ethyl 3-ethoxypropionate is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is attached to a thermometer and heated gradually in a heating bath (e.g., a

Thiele tube or an aluminum block).

As the temperature rises, air trapped in the capillary tube expands and escapes. When the

boiling point is reached, the vapor of the liquid fills the capillary.

The temperature is noted when a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube.[18]

The heat is then removed, and the temperature at which the liquid is drawn back into the

capillary tube upon cooling is recorded as the precise boiling point.[18]

Vapor Pressure Determination (OECD Guideline 104)
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.[16] OECD

Guideline 104 outlines several methods for its measurement.[7][8][14][19]

Methods:

Dynamic Method (Cottrell's Method): Similar to the boiling point determination, this method

measures the boiling temperature of the liquid at various applied pressures.

Static Method: The substance is placed in a sealed, evacuated container, and the pressure is

measured directly with a manometer at a constant temperature.[10][14]

Isoteniscope Method (ASTM D2879): This is a standardized static method where the sample

is maintained at a constant temperature, and the vapor pressure is balanced against a

known pressure of an inert gas.[2][14]

Effusion Methods (Knudsen Cell, Vapour Pressure Balance, Isothermal Thermogravimetry):

These methods measure the rate of effusion of the vapor through a small orifice into a

vacuum.

Gas Saturation Method (ASTM E1194): A stream of inert gas is passed through or over the

substance at a known rate, becoming saturated with its vapor. The amount of vapor

transported is then determined, allowing for the calculation of the vapor pressure.[4][20][21]

[22]

A general procedure for the static method is as follows:

A sample of ethyl 3-ethoxypropionate is placed in a thermostatically controlled, sealed

vessel.

The vessel is evacuated to remove any foreign gases.

The system is allowed to reach thermal equilibrium at a specific temperature.

The pressure exerted by the vapor in the headspace of the vessel is measured using a

pressure transducer.
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This process is repeated at several different temperatures to establish the vapor pressure

curve of the substance.[23]

Visualization of Physicochemical Relationships
The relationship between temperature, vapor pressure, and boiling point is a fundamental

concept in physical chemistry. The following diagram illustrates this relationship.

Relationship Between Temperature, Vapor Pressure, and Boiling Point

Factors & Properties

Conditions & Definitions

Temperature

Vapor Pressure

Increases

Vapor Pressure = External Pressure

Boiling Point

External Pressure
(e.g., Atmospheric Pressure)

Achieved at

Click to download full resolution via product page

Caption: Interrelationship of Temperature, Vapor Pressure, and Boiling Point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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